![molecular formula C23H18O3 B254018 3-(benzyloxy)-2-(4-methylphenyl)-4H-chromen-4-one](/img/structure/B254018.png)
3-(benzyloxy)-2-(4-methylphenyl)-4H-chromen-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(Benzyloxy)-2-(4-methylphenyl)-4H-chromen-4-one, also known as BMPC, is a synthetic compound that belongs to the family of flavonoids. This compound has gained significant attention in scientific research due to its potential therapeutic properties. In
Mechanism of Action
The mechanism of action of 3-(benzyloxy)-2-(4-methylphenyl)-4H-chromen-4-one is not fully understood, but several studies have suggested that it may exert its therapeutic effects through the modulation of various signaling pathways. This compound has been found to inhibit the NF-κB pathway, which is a key regulator of inflammation and cancer. This compound has also been shown to activate the AMPK pathway, which is involved in the regulation of energy metabolism and cellular stress responses. Additionally, this compound has been found to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects. In vitro studies have shown that this compound inhibits the production of reactive oxygen species (ROS) and reduces oxidative stress. This compound has also been found to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in tissue remodeling and inflammation. Furthermore, this compound has been shown to reduce the expression of pro-inflammatory cytokines and chemokines, which play a key role in the pathogenesis of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
3-(benzyloxy)-2-(4-methylphenyl)-4H-chromen-4-one has several advantages for lab experiments. It is a synthetic compound that can be easily prepared using the reported synthesis method. This compound has also been found to exhibit potent therapeutic properties, which make it a promising candidate for further research. However, there are also some limitations associated with the use of this compound in lab experiments. One of the limitations is the lack of in vivo studies, which limits our understanding of the pharmacokinetics and pharmacodynamics of this compound. Additionally, the mechanism of action of this compound is not fully understood, which makes it difficult to design experiments to investigate its therapeutic potential.
Future Directions
There are several future directions for the research on 3-(benzyloxy)-2-(4-methylphenyl)-4H-chromen-4-one. One of the directions is to conduct in vivo studies to investigate the pharmacokinetics and pharmacodynamics of this compound. Another direction is to investigate the potential of this compound as a therapeutic agent for various inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, it would be interesting to investigate the potential of this compound as a chemopreventive agent for various types of cancer. Finally, it would be valuable to investigate the structure-activity relationship of this compound and its derivatives to identify more potent and selective compounds.
Synthesis Methods
The synthesis of 3-(benzyloxy)-2-(4-methylphenyl)-4H-chromen-4-one involves the reaction of 4-methylphenyl-2-hydroxybenzaldehyde with benzyl bromide and potassium carbonate in dimethylformamide. The reaction mixture is then heated at 90°C for 24 hours to yield this compound. This synthesis method has been reported in several scientific publications, and it has been found to be a reliable and efficient method for the preparation of this compound.
Scientific Research Applications
3-(benzyloxy)-2-(4-methylphenyl)-4H-chromen-4-one has been extensively studied for its potential therapeutic properties. Several studies have reported the anti-inflammatory, antioxidant, and anticancer properties of this compound. In vitro studies have shown that this compound inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduces the expression of inflammatory mediators, such as COX-2 and iNOS. This compound has also been found to exhibit potent antioxidant activity, which may be attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. Furthermore, this compound has been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines, including breast, lung, and colon cancer cells.
properties
Molecular Formula |
C23H18O3 |
---|---|
Molecular Weight |
342.4 g/mol |
IUPAC Name |
2-(4-methylphenyl)-3-phenylmethoxychromen-4-one |
InChI |
InChI=1S/C23H18O3/c1-16-11-13-18(14-12-16)22-23(25-15-17-7-3-2-4-8-17)21(24)19-9-5-6-10-20(19)26-22/h2-14H,15H2,1H3 |
InChI Key |
WRSRMDNECKEDOE-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)C2=C(C(=O)C3=CC=CC=C3O2)OCC4=CC=CC=C4 |
Canonical SMILES |
CC1=CC=C(C=C1)C2=C(C(=O)C3=CC=CC=C3O2)OCC4=CC=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.